Herein, the selectivity/simultaneously adsorption associated with Congo Red (CR) and Methylene Blue (MB) has been efficiently undertaken via amorphous perlite. Under optimum conditions of 38 min, 96 mg/L and 312°K for the contact time, the dye concentration, and the temperature, respectively, the optimization study using central composite design (CCD) matrix gave rise to high adsorption yields of 82.22 and 96.65% for CR and MB, respectively. Importantly, kinetic and isotherm studies attested that the batch adsorption occurs as intra-diffusional mass transport onto porous material. The obtained thermodynamic parameters are indicative of an endothermic/spontaneous physisorption process. Whereas SEM–EDS characterization revealed the superficial adsorption process of both CR and MB onto perlite. In addition, the FTIR analysis suggests that the adsorption process disrupted the short-range compounds order of perlite samples, revealing the marked crystallinity decrease of the adsorbent after adsorption. Finally, application of these optimum conditions tests on real industrial wastewater show that the adsorption was simultaneous at neutral pH and at 312°K, whereas CR and MB can be selectively adsorbed at pH 4 and 9, respectively.Graphical abstract

In recent years, artificial intelligence (AI) techniques have been recognized as powerful techniques. In this work, AI techniques such as artificial neural networks (ANNs), support vector machines (SVM), adaptive neuro-fuzzy inference system (ANFIS), genetic algorithms (GA), and particle swarm optimization (PSO), used in water and wastewater treatment processes, are reviewed. This paper describes applications of the mentioned AI techniques for the modelling and optimization of electrochemical processes for water and wastewater treatment processes. Most research in the mentioned scope of study consists of electrooxidation, electrocoagulation, electro-Fenton, and electrodialysis. Also, ANNs have been the most frequent technique used for modelling and optimization of these processes. It was shown that most of the AI models have been built with a relatively low number of samples (< 150) in data sets. This points out the importance of reliability and robustness of the AI models derived from these techniques. We show how to improve the performance and reduce the uncertainty of these developed black-box data-driven models. From the perspectives of both experiment and theory, this review demonstrates how AI techniques can be effectively adapted to electrochemical processes for water and wastewater treatment to model and optimize these processes.

Emerging contaminants are posing a new water quality challenge, worldwide. The majority of pharmaceutical and personal care products used by us have been regarded as emerging contaminants. Benzophenone is one such chemical found in personal care products, specially in sunscreen creams as an UV-filter. Copper tungstate/nickel oxide (CuWO4/NiO) nanocomposite with visible (LED) light irradiation has been investigated in degradation of benzophenone, in the present study. The co-precipitation approach was used to produce the aforementioned nanocomposite. XRD, FTIR, FESEM, EDX, Zeta potential, and UV–Vis spectroscopy illustrated the structure, morphology, and other catalytic features. Response surface methodology (RSM) was used to optimize and simulate the photodegradation of benzophenone. Herein, catalyst dose, pH, initial pollutant concentration, and contact time were considered as the independent factor in the design of experiment (DoE) using RSM with percentage degradation as the dependent factor or as a response. The CuWO4/NiO nanocomposite demonstrated high photocatalytic performance of 91.93% at pH = 11 with a pollutant concentration of 0.5 mg/L and a catalyst dose of 5 mg within 8 h under ideal circumstances. The RSM model was determined to be the most convincible with an R2 value of 0.99 and a probability value (P-value) of 0.0033, respectively, with a agreeable projected and actual values. As a result, it is envisioned that this study may provide new avenue for developing a strategy to target such emerging contaminants.

In this study, contamination by trace metals (TMs) such as Cr, Ni, Cu, As, Pb and Sb in the soils of the Bindiba mining district was assessed. This study aims to reveal the current status of the soil quality of the abandoned gold mining district of Bindiba and provide a scientific basis for its future remediation and overall management. 89 soil samples were systematically collected and characterized in order to determine the concentration of TMs (Cr, Ni, Cu, As, Pb and Sb). To assess the degree of metallic contamination, pollution indices were employed. Both multivariate statistical analysis (MSA) and geostatistical modelling (GM) were used to identify the potential sources of TMs elements and to determine the values of the modified contamination degree (mCd), the Nemerow Pollution Index (NPI) and the potential ecological risk index (RI) at un-sampled points. The results of trace metals (TMEs) characterization showed that the concentration of Cr, Ni, Cu, As, Pb and Sb ranged from 22.15–442.44 mg/kg, 9.25–360.37 mg/kg, 1.28–320.86 mg/kg, 0–46.58 mg/kg, 0–53.27 mg/kg and 0–6.33 mg/kg, respectively. The mean concentration of Cr, Cu and Ni exceeds the continental geochemical background values. The Enrichment Factor (EF) assessment indicates two categories of enrichment: moderately to extremely enrichment for Cr, Ni, and Cu and deficiency to minimal enrichment of Pb, As and Sb. Multivariate statistical analysis shows weak linear correlations between the studied heavy metals and suggests that these metals could not come from the same origins. The geostatistical modelling based on the values of mCd, NI and RI suggests a potential high pollution risk existed in the study area. The mCd, NPI and RI interpolation maps showed that the Northern part of the gold mining district was characterized by a high degree of contamination, heavy pollution, and considerable ecological risk. The dispersion of TMs in soils could mainly be attributed to anthropogenic activities and natural phenomena (chemical weathering or erosion). Appropriate measures should be taken to manage and remediate the TMs pollution in this abandoned gold mining district in order to reduce its negative effects on the environment and health of the local population.

In this review, several adsorbents were studied for the elimination of heavy metal ions from multi-component wastewaters. These utilized sorbents are mineral materials, microbes, waste materials, and polymers. It was attempted to probe the structure and chemistry characteristics such as surface morphology, main functional groups, participated elements, surface area, and the adsorbent charges by SEM, FTIR, EDX, and BET tests. The uptake efficiency for metal ions, reusability studies, isotherm models, and kinetic relations for recognizing the adsorbent potentials. Besides, the influential factors such as acidity, initial concentration, time, and heat degree were investigated for selecting the optimum operating conditions in each of the adsorbents. According to the results, polymers especially chitosan, have displayed a higher adsorption capacity relative to the other common adsorbents owing to the excellent surface area and more functional groups such as amine, hydroxyl, and carboxyl species. The high surface area generates the possible active sites for trapping the particles, and the more effective functional groups can complex more metal ions from the polluted water. Also, it was observed that the uptake capacity of each metal ion in the multi-component solutions was different because the ionic radii of each metal ion were different, which influence the competition of metal ions for filling the active sites. Finally, the reusability of the polymers was suitable, because they can use several cycles which proves the economic aspect of the polymers as the adsorbent.

PurposeThe purpose of this study was to investigate the applicability of the adsorption process of a persistent organophosphorus pesticide (malathion) from aqueous solutions by using titanium dioxide- polypropylene nanocomposite (Nano-PP/TiO2).MethodsThe structure of Nano-PP/TiO2 was specified by field emission scanning electron microscopes (FE-SEM), fourier-transform infrared spectroscopy (FTIR), brunauer-emmett-teller (BET), and transmission electron microscope (TEM) technologies. Response surface methodology (RSM) was applied to optimize the adsorption of malathion onto Nano-PP/TiO2 and investigates the effects of various experimental parameters including contact time (5-60 min), adsorbent dose (0.5-4 g/l) and initial malathion concentration (5-20000 mg/l). Extraction and analysis of malathion were performed by dispersive liquid-liquid microextraction (DLLME) coupled with a gas chromatography, coupled with flame ionization detector (GC/FID).ResultsThe isotherms obtained for Nano-PP/TiO2 revealed that it was a mesoporous material with a total pore volume of 2.06 cm3/g, average pore diameters of 2.48 nm and a surface area of 51.52 m2/g. The obtained results showed that the Langmuir type 2 was the best-fitted model for delegating the equilibrium data of isotherm studies with adsorption capacity of 7.43 mg/g, and pseudo-second-order type 1 for kinetic model. The optimized conditions to achieve the maximum removal (96%) were at a malathion concentration of 7.13 mg/L, contact time of 52 min and adsorbent dose of 0.5 g/L.ConclusionDue to its efficient and appropriate function in adsorbing malathion from aqueous solutions, it was revealed that Nano-PP/TiO2 can be used as an effective adsorbent as well as in further studies.

In this work, the amount and physical and chemical characteristics of airborne microplastics (MPs) pollution in dust samples in Sistan, located in the eastern part of Iran, is reported. Sampling stations were selected according to the wind direction and population density. MPs were collected by a static dust sampler and analyzed by optical microscopy and FT-IR spectroscopy. Results showed that the distribution frequency of MPs in residential and non-residential areas was 6 to 11 pieces per 100 g (pcs/100 g) with an average abundance of 9.8 pcs/100 g. Fragmented MPs were approximately consisted 64% of total MPs and their sizes were in the range of 0.9–3.8 mm. Polyethylene (49%), polystyrene (21%) and polyester (18%) were the main MPs presented in the dust samples. It was observed that population density and wind direction were the most important parameters affecting MPs pollution in dust.

One of the popular process in volatile organic compounds removal in gas phase is advanced oxidation process. We in this research, synthesized BiOI@NH2-MIL125(Ti)/Zeolite nanocomposite as a novel nanocomposite to degradation of benzene in hybrid advanced oxidation process. The nanocomposite synthesized via solvothermal method. The effect of airflow, ozone gas concentration, hydrogen peroxide concentration, relative humidity and initial benzene concentration are the main parameters in the UV/O3/H2O2/ nanocomposite hybrid process that were studied. The characterization by XRD, FT-IR, FESEM, EDS element mapping, TEM, BET, and UV–vis spectra indicated that nanocomposite were well synthesized. Optimal operating conditions of the process were determined at air flow of 0.1 l/min, ozone concentration of 0.3 mg/min, hydrogen peroxide concentration of 150 ppm, relative humidity of 45 ± 3% and benzene concentration of 50 ppmv. Under these conditions, more than 99% of benzene was degraded. The synergistic effect coefficient of the mechanisms is 1.53. The nanocomposite had good stability in the hybrid process and remained above 99% efficiency up to 5 times. The ozone concentration residual the system was reported to be negligible (0.013 mg/min). The CO and CO2 emissions in the hybrid process was higher than other processes, which indicates better mineralization in the hybrid process. Formaldehyde, octane, noonan, phenol, decanoic acid were reported as the main by-products. The results indicated that UV/O3/H2O2/ nanocomposite hybrid process has fantastic efficiency in the degradation of benzene as one of the indicators of VOCs.

Presently on a global scale, one of the major concerns is to find effective strategies to manage the agricultural waste to protect the environment. One strategy that has been drawing attention among the researchers is the development of biocompatible materials from agricultural waste. This strategy implies successful conversion of agricultural waste products (e.g.: cellulose, eggshell etc.) into building blocks for biomaterial development. Some of these wastes contain even bioactive compounds having biomedical applications. The replacement and augmentation of human tissue with biomaterials as alternative to traditional method not only bypasses immune-rejection, donor scarcity, and maintenance; but also provides long term solution to damaged or malfunctioning organs. Biomaterials development as one of the key challenges in tissue engineering approach, resourced from natural origin imparts better biocompatibility due to closely mimicking composition with cellular microenvironment. The “Garbage In, Biomaterials Out (GIBO)” concept, not only recycles the agricultural wastes, but also adds to biomaterial raw products for further product development in tissue regeneration. This paper reviews the conversion of garbage agricultural by-products to the biocompatible materials for various biomedical applications.Graphical abstractThe agro-waste biomass processed, purified, modified, and further utilized for the fabrication of biomaterials-based support system for tissue engineering applications to grow living body parts in vitro or in vivo.

This study investigated photocatalytic degradation of pharmaceutical compound using CuO or PdO–TiO2 membrane. The synthesized membranes were characterized by some techniques including X-ray powder diffraction (XRD), dynamic light scattering (DLS), scanning electron microscopy (SEM), and Fourier-transform infrared spectroscopy (FT-IR). The structural properties confirmed that the photocatalytic membranes were successfully prepared on ceramic supports. The PdO-TiO2 and CuO-TiO2 membranes were employed as photocatalytic membranes to degrade metronidazole (MNZ) and diphenhydramine (DPH) in aqueous solutions, respectively. Some parameters affecting the photocatalytic reaction such as pH, initial concentration, and light source were also investigated. The maximum degradation for both pharmaceutical compounds was obtained at basic pH (pH = 10), low initial concentration (C0 = 10 ppm) under UV irradiation. At high transmembrane pressure (ΔP = 3 bar), the flow rate across the membrane increased up 0.0078 and 0.0082 cc/s.cm2 for CuO-TiO2 and PdO-TiO2 photocatalytic membrane respectively while not affected on degradation efficiency (DE). At the same condition operation (C0 = 10 ppm, pH = 10, ΔP = 2 bar under UV irradiation), the MNZ and DPH degradation of the PdO-TiO2 membrane was 94 and 95% respectively that relatively higher than the CuO-TiO2 membrane. It is probably due to the lower energy band gap of PdO-TiO2 (2.5 eV) than CuO-TiO2 (2.7 eV). The membrane stability tests confirmed the high performance of the prepared membranes.